Cas no 70081-51-5 (6-Dehydro-11-deoxy Cortisol)

• Product Name: 6-Dehydro-11-deoxy Cortisol
• CAS No: 70081-51-5
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• CID: 572830
• PubChem ID: 226025
• Update Time: 2025-04-19

6-Dehydro-11-deoxy Cortisol Chemical and Physical Properties

Names and Identifiers

• Pregna-4,6-diene-3,20-dione,17,21-dihydroxy- (7CI,9CI)
• (8R,9S,10R,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• 17,21-Dihydroxy-pregna-4,6-dien-3,20-dion
• 17,21-dihydroxypregna-4,6-diene-3,20-dione
• 17,21-dihydroxy-pregna-4,6-diene-3,20-dione
• AC1L5EGN
• AG-K-20823
• AR-1C1028
• CTK5D1789
• NSC16019
• 70081-51-5
• DTXSID40280228
• NSC-16019
• SCHEMBL11321298
• 6-Dehydro-11-deoxy Cortisol

• Inchi： 1S/C21H28O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h3-4,11,15-17,22,25H,5-10,12H2,1-2H3/t15-,16+,17+,19+,20+,21+/m1/s1
• InChI Key： ZOAWGBBOUUOQBP-OBQKJFGGSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3C=CC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 344.19884
• Monoisotopic Mass: 344.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 2.58680